Cas no 103980-67-2 (4(3H)-Pyrimidinone,6-methyl-5-pentyl-)

• Product Name: 4(3H)-Pyrimidinone,6-methyl-5-pentyl-
• CAS No: 103980-67-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 227254
• PubChem ID: 135854969
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,6-methyl-5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-methyl-5-pentyl-
• 4(1H)-Pyrimidinone,6-methyl-5-pentyl- (9CI)
• 6-methyl-5-pentyl-1H-pyrimidin-4-one
• 4-Pyrimidinol, 6-methyl-5-pentyl-
• DTXSID40146198
• 103980-67-2
• 6-Methyl-5-pentyl-4-pyrimidinol

• Inchi： 1S/C10H16N2O/c1-3-4-5-6-9-8(2)11-7-12-10(9)13/h7H,3-6H2,1-2H3,(H,11,12,13)
• InChI Key： RQAWBWFCGUGTGU-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=CN1)CCCCC

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 274.1°C at 760 mmHg
• Flash Point: 119.6°C
• Refractive Index: 1.532
• PSA: 41.46
• LogP: 2.22330